2'-Hydroxydaidzein

Specification

• CAS No.: 7678-85-5
• Molecular Formula: C15H10O5
• Molecular Weight: 270.24 g/mol
• IUPAC Name: 3-(2,4-dihydroxyphenyl)-7-hydroxychromen-4-one
• Standard InChI: InChI=1S/C15H10O5/c16-8-1-3-10(13(18)5-8)12-7-20-14-6-9(17)2-4-11(14)15(12)19/h1-7,16-18H
• Standard InChI Key: ZCTNPCRBEWXCGP-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1O)O)C2=COC3=C(C2=O)C=CC(=C3)O
• Canonical SMILES: C1=CC(=C(C=C1O)O)C2=COC3=C(C2=O)C=CC(=C3)O
• Melting Point: 275°C

Introduction

Chemical Properties

Structure and Classification

2'-Hydroxydaidzein is characterized by its isoflavone structure with specific hydroxylation patterns. The chemical formula of 2'-Hydroxydaidzein is C₁₅H₁₀O₅ with a molecular weight of 270.24 g/mol. The compound's structure includes a basic isoflavone skeleton with hydroxyl groups at specific positions, including the 2' position, which distinguishes it from other isoflavone derivatives.

The systematic name for this compound follows the IUPAC nomenclature, and it is registered with CAS number 7678-85-5. Structurally, 2'-Hydroxydaidzein is similar to daidzein but with an additional hydroxyl group at the 2' position of the B-ring, which contributes to its unique biological properties.

Physical and Chemical Characteristics

The physical state of 2'-Hydroxydaidzein is typically a powder at room temperature. Its density has been reported as approximately 1.31 g/cm³. The compound can be represented by the SMILES notation: O=C1C(=COC2=CC(O)=CC=C12)C=3C=CC(O)=CC3O.

For research purposes, 2'-Hydroxydaidzein is recommended to be stored at low temperatures, away from direct sunlight. In powder form, it can maintain stability for up to 3 years when stored at -20°C. When in solution, it is best stored at -80°C where it remains stable for approximately one year.

Table 1: Physical and Chemical Properties of 2'-Hydroxydaidzein

Property	Value
Molecular Formula	C₁₅H₁₀O₅
Molecular Weight	270.24 g/mol
CAS Number	7678-85-5
Physical State	Powder
Density	1.31 g/cm³
Storage Recommendations	-20°C (powder), -80°C (in solution)
Storage Stability	3 years (powder), 1 year (in solution)

Biological Activities

Anti-inflammatory Properties

One of the most significant biological activities of 2'-Hydroxydaidzein is its anti-inflammatory effect. Research has demonstrated that 2'-Hydroxydaidzein can inhibit the release of chemical mediators from inflammatory cells. This property suggests potential applications in treating inflammatory conditions.

Specifically, 2'-Hydroxydaidzein has been shown to significantly inhibit the release of lysozyme and beta-glucuronidase from rat neutrophils stimulated with formyl-Met-Leu-Phe/cytochalasin B (fMLP/CB). The inhibition of these enzymes, which are important in inflammatory processes, indicates that 2'-Hydroxydaidzein may help regulate inflammatory responses.

Quantitative studies have determined the IC₅₀ values (the concentration required to achieve 50% inhibition) for 2'-Hydroxydaidzein's inhibitory effects:

Table 2: Anti-inflammatory Activity of 2'-Hydroxydaidzein

Target	IC₅₀ Value
Release of neutrophils	2.8 ± 0.1 μM
fMLP/CB-stimulated release	5.9 ± 1.4 μM
β-glucuronidase inhibition	13.7 ± 2.6 μM

These values suggest that 2'-Hydroxydaidzein is a relatively potent inhibitor of these inflammatory mediators, particularly in the case of neutrophil release. This anti-inflammatory activity may be valuable in the treatment and prevention of central and peripheral inflammatory diseases associated with excessive chemical mediator production.

Antioxidant Properties

In addition to its anti-inflammatory effects, 2'-Hydroxydaidzein exhibits significant antioxidant activity. This antioxidant capacity is driven mainly by two mechanisms:

• o-hydrogen bond dissociation enthalpy (BDE)

• Hydrogen atom transfer (HAT) mechanisms

The presence of hydroxyl groups in the structure of 2'-Hydroxydaidzein, particularly the one at the 2' position, contributes significantly to its antioxidant properties. These groups can donate hydrogen atoms to neutralize free radicals, thereby preventing oxidative damage to cellular components.

The antioxidant properties of 2'-Hydroxydaidzein complement its anti-inflammatory effects, as oxidative stress and inflammation are often interconnected processes in various pathological conditions. By acting on both fronts, 2'-Hydroxydaidzein may offer more comprehensive protective effects than compounds that target only one of these processes.

Metabolism and Pharmacokinetics

While specific data on the metabolism and pharmacokinetics of 2'-Hydroxydaidzein is limited in the provided search results, we can infer some information based on related compounds. As an isoflavone derivative, 2'-Hydroxydaidzein likely undergoes similar metabolic processes as other compounds in this class.

In the context of metabolic pathways, 2'-Hydroxydaidzein is involved in the superpathway of pterocarpan biosynthesis via daidzein. The enzyme 2'-hydroxydaidzein reductase (EC 1.3.1.51) plays a role in catalyzing reactions involving this compound.

For research applications, sample solutions of 2'-Hydroxydaidzein are typically prepared at a concentration of 10mM. When preparing stock solutions, it's recommended to select appropriate solvents based on the compound's solubility characteristics and to store the prepared solutions in separate packages to avoid degradation from repeated freezing and thawing.

Table 3: Recommended Concentrations for Stock Solution Preparation

Desired Concentration	Amount for 1 mg	Amount for 5 mg	Amount for 10 mg
1 mM	3.7004 mL	18.5021 mL	37.0041 mL
5 mM	0.7401 mL	3.7004 mL	7.4008 mL
10 mM	0.37 mL	1.8502 mL	3.7004 mL

These recommendations provide guidance for researchers working with 2'-Hydroxydaidzein in laboratory settings.